Cas no 2171630-58-1 (2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid)

• Product Name: 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid
• CAS No: 2171630-58-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5896772
• PubChem ID: 165819774
• Update Time: 2025-05-26

2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid
• 2171630-58-1
• EN300-1555105
• 2-{7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid

• Inchi： 1S/C26H28N2O5/c1-16(24(31)28-17-10-12-26(28,13-11-17)14-23(29)30)27-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,27,32)(H,29,30)
• InChI Key： QLZFYKHRXHPOJS-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C2CCC1(CC(=O)O)CC2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid

Research Brief on 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid (CAS: 2171630-58-1)

The compound 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid (CAS: 2171630-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and Fmoc-protected amino group, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have highlighted its potential in enhancing the stability and bioavailability of peptide drugs, making it a focal point for innovative drug development strategies.

One of the key advancements in the application of this compound is its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the incorporation of 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid into peptide chains significantly improves resistance to enzymatic degradation, thereby extending the half-life of therapeutic peptides in vivo. This property is particularly valuable in the development of treatments for metabolic disorders and cancer, where peptide stability is a major challenge.

In addition to its utility in SPPS, recent investigations have explored the compound's potential as a scaffold for targeted drug delivery. The bicyclic structure of the molecule provides a rigid framework that can be functionalized with various targeting moieties, enabling precise delivery of therapeutic agents to specific tissues or cells. Preliminary in vitro studies have shown promising results, with enhanced cellular uptake and reduced off-target effects compared to conventional delivery systems.

Another notable area of research involves the use of 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid in the development of prodrugs. By leveraging its chemical properties, researchers have designed prodrugs that remain inactive until they reach their target site, where they are metabolized into active compounds. This approach minimizes systemic toxicity and improves therapeutic efficacy, as evidenced by recent preclinical trials.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Current methods often yield low quantities of high-purity material, necessitating further optimization of synthetic protocols. Additionally, more comprehensive in vivo studies are required to fully elucidate the pharmacokinetic and pharmacodynamic profiles of derivatives based on this scaffold.

In conclusion, 2-{7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid (CAS: 2171630-58-1) represents a versatile and valuable tool in modern pharmaceutical research. Its applications in peptide synthesis, drug delivery, and prodrug development underscore its potential to address some of the most pressing challenges in the field. Continued research and innovation will be essential to fully harness its capabilities and translate these findings into clinically viable therapies.